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Compound of Interest

Compound Name: NF023 hexasodium

CAS No.: 104869-31-0

Cat. No.: B1139560

Get Quote

This document provides detailed guidance on the safe and proper disposal of NF023
hexasodium, a selective P2X1 receptor antagonist used in laboratory research. Adherence to

these procedures is essential for maintaining a safe research environment and ensuring

regulatory compliance.

Personal Protective Equipment (PPE) and Handling
Before handling NF023 hexasodium, it is crucial to be equipped with the appropriate personal

protective equipment. While the substance is not classified as hazardous under the Globally

Harmonized System (GHS), following standard laboratory safety protocols is recommended to

minimize exposure.[1]

Recommended PPE:

Gloves: Use impermeable and resistant gloves, such as nitrile rubber.[2] Gloves should be

inspected before use and disposed of properly after handling the chemical.[2]

Eye Protection: Safety glasses or goggles approved under appropriate government

standards (e.g., NIOSH in the US or EN 166 in the EU) should be worn.[2]
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Lab Coat: A standard lab coat or other protective clothing should be worn to prevent skin

contact.[3]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[1][2] If dust formation is likely, a dust mask (e.g., N95) may be

used.[2]

Disposal of Unused NF023 Hexasodium
Disposal of unused NF023 hexasodium must be conducted in accordance with local, state,

and federal regulations. The primary recommendation is to dispose of the chemical through an

approved waste disposal plant.[3]

Step-by-Step Disposal Procedure:

Consult Institutional Guidelines: Before proceeding, review your institution's specific

chemical waste disposal protocols. These guidelines will provide detailed instructions on

waste segregation, labeling, and pickup scheduling.

Package for Disposal:

Ensure the original container is securely sealed.

If repackaging is necessary, use a clearly labeled, suitable container. The label should

include the chemical name ("NF023 hexasodium"), CAS number (104869-31-0), and any

relevant hazard information.

Place the sealed container in a secondary container, such as a designated chemical waste

bin or a sturdy plastic bag, to prevent contamination in case of a leak.

Arrange for Waste Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or the designated waste management provider to schedule a pickup for the

chemical waste.

Accidental Spill Cleanup and Disposal
In the event of a spill, the area should be secured, and the following cleanup procedure should

be initiated.
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Step-by-Step Spill Cleanup:

Ensure Proper Ventilation: If the spill occurs in an enclosed area, ensure adequate

ventilation.

Contain the Spill: Prevent the powder from spreading. Avoid creating dust during the cleanup

process.[2]

Clean the Spill:

For a dry spill, carefully sweep or shovel the material into a suitable, sealable container for

disposal.[3]

Use a damp cloth or paper towel to wipe the spill area to remove any remaining residue.

Dispose of Cleanup Materials: All materials used for cleanup (e.g., gloves, paper towels,

dustpan) should be placed in a sealed bag and disposed of as chemical waste along with the

spilled substance.

Wash Hands Thoroughly: After the cleanup is complete, wash hands thoroughly with soap

and water.[2]

Quantitative Data Summary
The following table summarizes the inhibitory concentrations (IC50) of NF023 hexasodium for

various human P2X receptors, indicating its selectivity for the P2X1 subtype.

Receptor Subtype IC50 Value

Human P2X1 0.21 µM

Human P2X3 28.9 µM

Human P2X2 > 50 µM

Human P2X4 > 100 µM

Data sourced from TargetMol and Tocris Bioscience.[4]
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Caption: A workflow diagram illustrating the key steps for the proper disposal of NF023
hexasodium.
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Signaling Pathway Inhibition by NF023
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Caption: NF023 hexasodium acts as a competitive antagonist, blocking ATP from binding to

the P2X1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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